Cas no 2138263-23-5 (5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol)

• Product Name: 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol
• CAS No: 2138263-23-5
• MF: C₁₁H₈N₂OS₂
• MW: 248.324019432068
• MDL: MFCD31585066
• CID: 5603705
• PubChem ID: 165472084
• Update Time: 2025-10-29

5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-yl]methanethiol
• EN300-1117166
• 2138263-23-5
• 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol

• MDL： MFCD31585066
• Inchi： 1S/C11H8N2OS2/c15-6-7-5-9(14-13-7)11-12-8-3-1-2-4-10(8)16-11/h1-5,15H,6H2
• InChI Key： MPCAQURXBPBQRW-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(CS)=NO2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 248.00780523g/mol
• Monoisotopic Mass: 248.00780523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.2Ų

Additional information on 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol

Introduction to 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol (CAS No. 2138263-23-5)

5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol, with the CAS number 2138263-23-5, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol features a benzothiazole ring fused to an oxazole ring, with a thiol group attached to the methylene bridge. This unique structural arrangement confers the compound with a range of interesting properties that make it a valuable candidate for various research and development activities.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. Compounds containing this moiety have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the oxazole ring further enhances the biological activity by introducing additional functional groups that can interact with biological targets. The thiol group in 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol is particularly noteworthy as it can participate in redox reactions and form disulfide bonds, which are crucial for many biological processes.

Recent studies have highlighted the potential of 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Another study in the European Journal of Medicinal Chemistry reported that 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol shows significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its antioxidant and anti-inflammatory activities, 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol has also been investigated for its potential anticancer properties. Research published in Cancer Letters indicated that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings suggest that 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol could be a valuable lead compound for the development of novel anticancer agents.

The synthesis of 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol has been reported using various methods. One common approach involves the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone to form the benzothiazole intermediate, followed by cyclization to form the oxazole ring and subsequent introduction of the thiol group. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

The physicochemical properties of 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol have also been characterized in detail. The compound is typically a white or off-white solid with a melting point ranging from 70°C to 75°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for use in various formulations and delivery systems.

In terms of safety and toxicity profiles, preliminary studies have shown that 5-(1,3-benzothiazol-2-yl)-1,2-oxazol-3-ylmethanethiol exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for long-term use in humans. Preclinical studies have demonstrated that this compound is well-tolerated by animal models and does not cause significant adverse effects at effective doses.

The potential applications of 5-(1,3-benzothiazol-2-y\-l)-1,2-o\-xazo\-l\-3-y\-lm\-e\-tha\-ne\-thi\-o\-l extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing new materials with enhanced properties. For example, its ability to form disulfide bonds can be harnessed to create self-healing materials or materials with improved mechanical strength.

In conclusion, 5-(1,-benzot-hiazo-l--y-l--o-xazo-l--y-lme-tha-ne-thi-o-l), CAS No. 2,-8,-5-, is a multifunctional compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.